(3-Cyclopropoxy-4-iodophenyl)methanamine
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Description
(3-Cyclopropoxy-4-iodophenyl)methanamine is a substituted benzenemethanamine derivative featuring a cyclopropoxy group at the 3-position and an iodine atom at the 4-position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the iodine substituent and the strained cyclopropoxy moiety.
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
(3-cyclopropyloxy-4-iodophenyl)methanamine |
InChI |
InChI=1S/C10H12INO/c11-9-4-1-7(6-12)5-10(9)13-8-2-3-8/h1,4-5,8H,2-3,6,12H2 |
InChI Key |
RYSJXEVYXKRNPN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)CN)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
- Iodine vs. Fluorine/Methoxy: The iodine atom in the target compound increases molecular weight significantly (~289 g/mol vs. ~165–195 g/mol for fluorine/methoxy analogs).
- Cyclopropoxy Group : The strained cyclopropane ring introduces steric hindrance and unique electronic effects, which may influence receptor binding in medicinal applications. This group is less common in analogs, which often feature simpler substituents like cyclopropyl or methoxy .
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